Cas no 2228145-32-0 (3-(7-chloro-1,3-dioxaindan-5-yl)butanoic acid)

• Product Name: 3-(7-chloro-1,3-dioxaindan-5-yl)butanoic acid
• CAS No: 2228145-32-0
• MF: C₁₁H₁₁ClO₄
• MW: 242.655642747879
• CID: 5928344
• PubChem ID: 165635249
• Update Time: 2025-05-19

3-(7-chloro-1,3-dioxaindan-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(7-chloro-1,3-dioxaindan-5-yl)butanoic acid
• 2228145-32-0
• EN300-1988406

• Inchi： 1S/C11H11ClO4/c1-6(2-10(13)14)7-3-8(12)11-9(4-7)15-5-16-11/h3-4,6H,2,5H2,1H3,(H,13,14)
• InChI Key： ZIIWPNMXRPPGEK-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=CC(=C1)C(C)CC(=O)O)OCO2

Computed Properties

• Exact Mass: 242.0345865g/mol
• Monoisotopic Mass: 242.0345865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.8Ų

Additional information on 3-(7-chloro-1,3-dioxaindan-5-yl)butanoic acid

3-(7-Chloro-1,3-Dioxaindan-5-yl)Butanoic Acid: A Comprehensive Overview

3-(7-Chloro-1,3-Dioxaindan-5-yl)Butanoic Acid is a compound with the CAS number 2228145-32-0, representing a unique chemical structure that has garnered attention in various scientific and industrial domains. This compound belongs to the class of organic acids, specifically butanoic acids, and features a substituted dioxaindane ring system. The presence of a chlorine atom at the 7-position of the dioxaindane ring introduces distinct electronic and steric properties, making this compound a subject of interest in both academic research and practical applications.

The molecular structure of 3-(7-Chloro-1,3-Dioxaindan-5-yl)Butanoic Acid is characterized by a five-membered dioxaindane ring fused with a six-membered benzene ring. The substituents on the dioxaindane ring include a chlorine atom at position 7 and a butanoic acid group at position 5. This arrangement creates a molecule with potential for diverse reactivity and functionality. Recent studies have highlighted its role in drug discovery, particularly in the development of bioactive compounds with potential therapeutic applications.

One of the key areas of research involving 3-(7-Chloro-1,3-Dioxaindan-5-yl)Butanoic Acid is its application in medicinal chemistry. The compound has been explored as a lead molecule for designing drugs targeting various diseases, including cancer and neurodegenerative disorders. Its unique structure allows for interactions with specific biological targets, such as enzymes and receptors, making it a valuable candidate in drug design.

In addition to its medicinal applications, 3-(7-Chloro-1,3-Dioxaindan-5-yl)Butanoic Acid has also been studied for its potential in materials science. Researchers have investigated its ability to form self-assembled monolayers and its compatibility with various polymer systems. These properties make it a promising candidate for use in advanced materials, such as sensors and drug delivery systems.

The synthesis of 3-(7-Chloro-1,3-Dioxaindan-5-yl)Butanoic Acid involves multi-step organic reactions, including Friedel-Crafts alkylation and subsequent functionalization to introduce the butanoic acid group. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, enabling large-scale production for both research and industrial purposes.

From an environmental perspective, 3-(7-Chloro-1,3-Dioxaindan-5-yl)Butanoic Acid has been assessed for its biodegradability and eco-toxicological effects. Studies indicate that under certain conditions, the compound can undergo microbial degradation, reducing its persistence in natural environments. However, further research is required to fully understand its environmental impact and develop strategies for sustainable use.

In conclusion, 3-(7-Chloro-1,3-Dioxaindan-5-yl)Butanoic Acid (CAS No: 2228145-32-0) is a versatile compound with significant potential across multiple fields. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as an important molecule in contemporary scientific research and industrial development.